2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE

• IUPAC Name: 2-(2-fluoro-N-(4-methylphenyl)sulfonylanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C20H18FN3O3S/c1-15-8-10-17(11-9-15)28(26,27)24(19-7-3-2-6-18(19)21)14-20(25)23-16-5-4-12-22-13-16/h2-13H,14H2,1H3,(H,23,25)
• InChI Key: MKZXGITXYXPEJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CN=CC=C2)C3=CC=CC=C3F
• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol

Description

2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE is a complex organic compound that features a combination of fluorophenyl, methylbenzenesulfonamido, and pyridinyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE typically involves multiple steps, starting with the preparation of intermediate compounds. The process often includes:

Nitration and Reduction: Introduction of a nitro group followed by its reduction to an amine.

Sulfonation: Introduction of a sulfonyl group to the aromatic ring.

Coupling Reactions: Formation of the final compound through coupling reactions involving the intermediate compounds.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and stringent control of reaction conditions to ensure high yield and purity. The use of catalysts and optimized reaction parameters is crucial in industrial settings to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert certain functional groups within the compound to their reduced forms.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonamides and fluorophenyl derivatives, such as:

• N-(4-fluorophenyl)-2-hydroxy-N-isopropylacetamide
• 4-methyl-N-(prop-2-yn-1-yl)benzenesulfonamide

Uniqueness

The uniqueness of 2-[N-(2-FLUOROPHENYL)4-METHYLBENZENESULFONAMIDO]-N-(PYRIDIN-3-YL)ACETAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.